Cas no 1784382-81-5 (4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid)

• Product Name: 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid
• CAS No: 1784382-81-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD30534440
• CID: 5191656
• PubChem ID: 70393144
• Update Time: 2025-10-05

4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-4-hydroxy-
• 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid

• MDL： MFCD30534440
• Inchi： 1S/C9H10N2O3/c12-8-5-3-10-2-1-7(5)11-4-6(8)9(13)14/h4,10H,1-3H2,(H,11,12)(H,13,14)
• InChI Key： FYGQRPCDSAUQHB-UHFFFAOYSA-N
• SMILES： N1C2=C(CNCC2)C(O)=C(C(O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid

4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS 1784382-81-5): A Comprehensive Overview

4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS 1784382-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule features a unique naphthyridine core structure with hydroxyl and carboxylic acid functional groups, making it a valuable scaffold for drug development. The compound's molecular formula is C9H10N2O3, with a molecular weight of 194.19 g/mol.

The 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid structure combines the characteristics of both pyridine and piperidine rings, creating a versatile platform for chemical modifications. Researchers have shown particular interest in this compound due to its potential as a pharmacophore in designing enzyme inhibitors and receptor modulators. Recent studies suggest possible applications in addressing metabolic disorders and inflammatory conditions, aligning with current trends in precision medicine and targeted therapy development.

From a chemical perspective, the tetrahydro-naphthyridine derivative exhibits moderate water solubility due to its polar functional groups, with the carboxylic acid moiety providing opportunities for salt formation and improved bioavailability. The compound's stability profile makes it suitable for various formulation approaches, though proper storage conditions (typically 2-8°C in dry environments) are recommended to maintain its integrity over time.

In synthetic chemistry, 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid synthesis typically involves multi-step processes starting from readily available pyridine derivatives. Modern approaches often employ catalytic hydrogenation and selective oxidation strategies to construct the saturated ring system while preserving the sensitive functional groups. Recent advancements in flow chemistry and green chemistry principles have improved the efficiency of producing this compound, reducing waste and energy consumption.

The pharmaceutical industry has shown growing interest in naphthyridine-based compounds like CAS 1784382-81-5 due to their diverse biological activities. Current research explores its potential as a building block for drugs targeting protein kinases and metabolic enzymes, particularly in the context of age-related diseases and chronic inflammation - two of today's most pressing healthcare challenges. The compound's ability to participate in hydrogen bonding and coordinate with metal ions expands its utility in drug design.

Analytical characterization of 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid typically involves HPLC, mass spectrometry, and NMR techniques. The compound shows characteristic UV absorption around 270-290 nm, which can be valuable for quantification purposes. Purity standards for research-grade material generally exceed 95%, with stringent controls on related substances and residual solvents.

From a commercial perspective, the demand for high-purity naphthyridine derivatives has increased steadily, driven by pharmaceutical R&D activities. CAS 1784382-81-5 is currently available through specialized chemical suppliers, typically in milligram to gram quantities for research purposes. The compound's price reflects its synthetic complexity and the growing recognition of its potential in drug discovery programs.

Safety data indicates that 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) and adequate ventilation are recommended when working with this material. The compound should be stored away from strong oxidizers and moisture to prevent degradation.

Recent patent literature reveals growing intellectual property activity surrounding naphthyridine-3-carboxylic acid derivatives, particularly in therapeutic areas related to metabolic regulation and cellular signaling. This trend underscores the compound's relevance in contemporary drug discovery efforts and its potential to address unmet medical needs in areas like diabetes management and neurodegenerative disorders.

For researchers investigating small molecule therapeutics, 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid offers an attractive combination of synthetic accessibility and structural diversity. The compound's balanced lipophilicity (predicted logP ~1.2) and presence of hydrogen bond donors/acceptors make it particularly interesting for fragment-based drug discovery approaches that are gaining popularity in modern pharmaceutical research.

Environmental and regulatory aspects of CAS 1784382-81-5 indicate that the compound is not currently listed on major chemical control inventories, though proper disposal methods for organic chemicals should be followed. As with all research chemicals, users should consult current regulations and implement appropriate waste management practices when working with this material.

The future outlook for 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid appears promising, with potential applications extending beyond pharmaceuticals into areas such as chemical biology probes and diagnostic agent development. Its structural features make it amenable to various conjugation strategies, enabling the creation of targeted molecular tools for biological research.

In conclusion, 4-hydroxy-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid (CAS 1784382-81-5) represents an important chemical entity in modern medicinal chemistry. Its unique structural characteristics, combined with growing therapeutic potential, position this compound as a valuable asset in the ongoing search for innovative solutions to complex health challenges. As research continues to uncover new applications for naphthyridine-based scaffolds, this particular derivative is likely to remain a focus of scientific interest in the coming years.